Cas no 791009-51-3 (1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-)
791009-51-3 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
CAS No:791009-51-3
MF:C9H9NO4
MW:195.172062635422
CID:555357
PubChem ID:20544696
Update Time:2025-04-19
1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
- 1,4-Benzodioxin-5-carboxylicacid,6-amino-2,3-dihydro-(9CI)
- 6-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
- 791009-51-3
- SCHEMBL15569955
- DTXSID80608548
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- Inchi: 1S/C9H9NO4/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2H,3-4,10H2,(H,11,12)
- InChI Key: PDUIYXZLRIYDTB-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=C(C(=O)O)C1=2)N
Computed Properties
- Exact Mass: 195.05315777g/mol
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.8Ų
1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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